[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine

Pharmaceutical Chemistry Organic Synthesis Analytical Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H19NO2
Molecular Weight 209.28 g/mol
Cat. No. B15267191
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Technical Parameters


Basic Identity
Product Name[1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine
Molecular FormulaC12H19NO2
Molecular Weight209.28 g/mol
Structural Identifiers
SMILESCC1=CC=C(O1)C(C)NCC2CCCO2
InChIInChI=1S/C12H19NO2/c1-9-5-6-12(15-9)10(2)13-8-11-4-3-7-14-11/h5-6,10-11,13H,3-4,7-8H2,1-2H3
InChIKeyZOHZOMZVFIGERO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine: A Heterocyclic Amine Building Block for Pharmaceutical and Chemical Synthesis


The compound [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine (CAS 1021104-30-2) is a specialized secondary amine with a molecular formula of C12H19NO2 and a molecular weight of 209.28 g/mol . It features a 5-methylfuran moiety and an oxolane (tetrahydrofuran) ring, classifying it as a heterocyclic amine building block. The compound is commercially available with a purity of NLT 98%, and vendors provide analytical documentation such as NMR, HPLC, and COA .

Building Block Heterocyclic amine for pharmaceutical and chemical synthesis workflows
Scaffold Dual-ring architecture combining 5-methylfuran and oxolane moieties
Documentation Analytical documentation supports procurement reproducibility

Structural Nuance of [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine Prevents Simple Substitution


While many furan-based amines exist, the specific combination of a 5-methylfuran ring and an oxolane (tetrahydrofuran) group connected via an ethylamine linker creates a unique stereoelectronic and conformational profile. This structural complexity is not captured by simpler analogs like 1-(5-methylfuran-2-yl)ethanamine [1]. Substituting with a compound lacking the oxolane moiety or having a different substitution pattern would fundamentally alter its potential for intermolecular interactions, steric fit in binding pockets, and overall physicochemical properties, making it unsuitable as a drop-in replacement without experimental validation .

Attribute
Target Compound
Simpler Analogs
Oxolane ring
Present
Absent; may alter H-bonding and steric interaction profile
Substitution pattern
5-methylfuran + oxolane
Different pattern may shift binding and physicochemical properties
Interchangeability
Unique stereoelectronic profile
Direct substitution may require experimental validation

Quantitative Evidence for [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine


Purity and Documentation: A Minimum Viable Product Specification for Reproducible Research

Commercially, the compound is supplied with a guaranteed purity of at least 98% (NLT 98%) and is accompanied by standard analytical documentation including NMR, MSDS, HPLC, and COA . This is a common baseline for research chemicals. No comparative data exists for this specific compound against other vendors or syntheses. This is considered the minimum procurement specification for ensuring reproducible synthetic or screening outcomes .

Purity Specification
Vendor specification
≥98% (NLT)
Minimum procurement specification for reproducibility
Data to verify; NMR, HPLC, COA available
Pharmaceutical Chemistry Organic Synthesis Analytical Chemistry

P2X3 Antagonism Potential: Structural Analogy to a Broad Class of Modulators

The compound's structure contains motifs found in known P2X3 receptor antagonists. While no direct data exists for this exact molecule, a structurally related furan-amine derivative (BindingDB BDBM50592275/CHEMBL5173780) demonstrated antagonist activity at the human P2X3 receptor with an IC50 of 4.68E+3 nM (4.68 µM) [1]. The patent literature also describes a broad class of heterocyclic compounds with P2X3 antagonistic activity, highlighting their potential for high selectivity and metabolic stability [2]. These findings suggest a plausible but unconfirmed class of activity for this compound.

P2X3 Antagonism Context
Class-level inference
Analog IC50 4.68 µM
Class-level inference only; target compound unvalidated
Requires direct experimental validation
P2X3 Receptor Pain Management Neuropharmacology

Structural Differentiation from Analogs: Key Moieties and Molecular Metrics

The compound's structure (C12H19NO2, MW 209.28) differentiates it from simpler analogs. For example, the removal of the oxolane ring yields 1-(5-methylfuran-2-yl)ethanamine (C7H11NO, MW 125.17), a much smaller molecule with different properties [1]. Replacing the oxolane with a furan ring results in (furan-2-yl)methyl-1-(5-methylfuran-2-yl)ethylamine (C12H15NO2, MW 205.25), which has increased aromaticity and rigidity . These structural differences directly impact lipophilicity, hydrogen-bonding capacity, and metabolic stability, making the compound a distinct entity for structure-activity relationship (SAR) studies.

Structural Differentiation
Reported
MW 209.28 vs 125.17 (simpler analog)
Distinct molecular metrics support SAR exploration
MW increase 84.11 g/mol vs primary amine analog
Medicinal Chemistry Chemical Biology Lead Optimization

Best Research and Industrial Application Scenarios for [1-(5-Methylfuran-2-yl)ethyl][(oxolan-2-yl)methyl]amine


Building Block for Exploring P2X3 Antagonist SAR

Given the structural analogy to a class of compounds with P2X3 antagonistic activity , this molecule is well-suited as a building block or scaffold for medicinal chemistry programs investigating purinergic signaling in pain, inflammation, or urological disorders [1]. Its unique combination of a substituted furan and an oxolane ring allows for the exploration of novel chemical space in the search for more selective and stable P2X3 modulators.

Specialized Intermediate for the Synthesis of Complex Heterocycles

The compound's secondary amine function and its two heterocyclic rings make it a versatile intermediate in organic synthesis. It can be used in reductive amination or alkylation reactions to create more complex molecular architectures, particularly those containing both aromatic (furan) and saturated oxygen (oxolane) heterocycles, which are of interest in pharmaceutical and agrochemical development.

Reference Material for Analytical Method Development

With its high commercial purity (≥98%) and the availability of standard analytical documentation like NMR and HPLC , this compound is a suitable candidate for use as a reference standard in the development and validation of analytical methods for this specific class of amines or as a system suitability standard for HPLC or GC analysis.

Application
Selection Property
Validation Focus
P2X3 receptor signaling studies
Heterocyclic scaffold diversity
Purinergic pathway target engagement
Heterocyclic library synthesis
Secondary amine reactivity
Reductive amination / alkylation compatibility
Analytical method development
Validated purity documentation
HPLC/NMR system suitability

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

22 linked technical documents
Explore Hub


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